Niloticin

• Molecular Formula: C30H48O3
• Molecular Weight: 456.7 g/mol
• InChI: InChI=1S/C30H48O3/c1-18(17-22(31)25-27(4,5)33-25)19-11-15-30(8)21-9-10-23-26(2,3)24(32)13-14-28(23,6)20(21)12-16-29(19,30)7/h9,18-20,22-23,25,31H,10-17H2,1-8H3/t18-,19+,20+,22-,23+,25+,28-,29+,30-/m1/s1
• InChIKey: GKQMMZUXYRXFOH-VRUJEOEASA-N

Niloticin for Research Procurement: A Tirucallane-Type Triterpenoid with Multi-Target Pharmacological Activity

Niloticin (CAS: 115404-57-4) is a tetracyclic tirucallane-type triterpenoid, often classified as a protolimonoid, naturally occurring in plants such as Aphanamixis polystachya and Phellodendron chinense [1][2]. This compound has garnered significant research interest due to its diverse and potent biological activities, including selective anticancer cytotoxicity, antiviral effects against Dengue virus, mosquitocidal properties, and the ability to inhibit osteoclastogenesis [3]. Its unique structural features, confirmed by X-ray crystallography, place it at a key biosynthetic juncture leading to more complex limonoids, making it a valuable tool for both mechanistic studies and drug discovery efforts [2].

Cancer cell-model cytotoxicity screening

Flavivirus protease inhibition assay studies

Mosquitocidal and osteoclastogenesis pathway research

• [1] Joseph AG, Biji M, Murali VP, et al. A comprehensive apoptotic assessment of niloticin in cervical cancer cells: a tirucallane-type triterpenoid from Aphanamixis polystachya (Wall.) Parker. RSC Med Chem. 2024;15(10):3444-3459. doi:10.1039/D4MD00318G. View Source
• [2] Gray AI, Bhandari P, Waterman PG. New protolimonoids from the fruits of Phellodendron chinense. Phytochemistry. 1988;27(6):1805-1808. doi:10.1016/0031-9422(88)80448-5. View Source
• [3] Stalin A, Han J, Daniel Reegan A, et al. Exploring the antiviral inhibitory activity of Niloticin against the NS2B/NS3 protease of Dengue virus (DENV2). Int J Biol Macromol. 2024;277(Pt 1):133791. doi:10.1016/j.ijbiomac.2024.133791. View Source

Why Niloticin is Not Interchangeable with Other Tirucallane Triterpenoids or Protolimonoids

Niloticin exhibits a specific and potent biological profile that is not shared by its structurally similar analogs, including other triterpenoids isolated from the same plant sources. While compounds like piscidinol A, bourjotinolone A, and others coexist with niloticin in Aphanamixis polystachya, they do not demonstrate the same combination of target-specific activities [1]. A key differentiator is niloticin's proven selectivity profile, such as its >7-fold selectivity for HeLa cancer cells over MCF-10A normal cells, a safety margin not established for many co-occurring analogs [2]. Furthermore, niloticin's sub-micromolar potency against the DENV2 NS2B/NS3 protease (IC50 = 0.14 μM) is a specific molecular interaction that cannot be assumed for other tirucallane triterpenoids without equivalent empirical evidence [3]. Simply substituting niloticin with a related compound, even one from the same natural extract, would invalidate any research relying on its validated multi-target and selective pharmacology.

HeLa vs. MCF-10A selectivity profile may not transfer to co-occurring tirucallane triterpenoids.

DENV2 NS2B/NS3 protease inhibition context has not been reported for structural analogs.

Dual apoptotic mechanism (intrinsic and extrinsic) may differ in other protolimonoids.

• [1] Joseph AG, Biji M, Murali VP, et al. A comprehensive apoptotic assessment of niloticin in cervical cancer cells: a tirucallane-type triterpenoid from Aphanamixis polystachya (Wall.) Parker. RSC Med Chem. 2024;15(10):3444-3459. doi:10.1039/D4MD00318G. View Source
• [2] Joseph AG, Biji M, Murali VP, et al. A comprehensive apoptotic assessment of niloticin in cervical cancer cells: a tirucallane-type triterpenoid from Aphanamixis polystachya (Wall.) Parker. RSC Med Chem. 2024;15(10):3444-3459. doi:10.1039/D4MD00318G. View Source
• [3] Stalin A, Han J, Daniel Reegan A, et al. Exploring the antiviral inhibitory activity of Niloticin against the NS2B/NS3 protease of Dengue virus (DENV2). Int J Biol Macromol. 2024;277(Pt 1):133791. doi:10.1016/j.ijbiomac.2024.133791. View Source

Quantitative Evidence Guide: Direct Comparisons and Specific Data for Niloticin Differentiation

Selective Cytotoxicity: HeLa Cancer Cells vs. Normal MCF-10A Epithelial Cells

Niloticin demonstrates a marked selectivity for cervical cancer cells over normal epithelial cells. In a direct comparison, its IC50 against HeLa cells is 11.64 μM, while against the non-tumorigenic MCF-10A cell line, the IC50 is 83.31 μM, indicating a >7-fold selectivity window [1]. This selectivity was established during initial screening against other compounds isolated from the same plant, highlighting niloticin's unique profile [1]. This is a crucial differentiator from many cytotoxic natural products that lack such a defined safety margin.

Selective Cytotoxicity

Head-to-head

11.64 µM (HeLa) vs 83.31 µM (MCF-10A) >7-fold selectivity

Supports cell-model selectivity interpretation

Reported MTT assay; confirm in independent models

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	HeLa: 11.64 μM; MCF-10A: 83.31 μM
Comparator Or Baseline	Other isolated compounds from Aphanamixis polystachya (unspecified, but screened concurrently).
Quantified Difference	>7-fold higher IC50 in MCF-10A vs. HeLa, indicating selectivity.
Conditions	In vitro cytotoxicity assay (MTT) on HeLa cervical cancer cell line and MCF-10A normal epithelial cell line.

Why This Matters

This selectivity ratio is a critical parameter for prioritizing compounds with potential therapeutic windows, reducing the risk of pursuing broadly cytotoxic hits with poor translational promise.

• [1] Joseph AG, Biji M, Murali VP, et al. A comprehensive apoptotic assessment of niloticin in cervical cancer cells: a tirucallane-type triterpenoid from Aphanamixis polystachya (Wall.) Parker. RSC Med Chem. 2024;15(10):3444-3459. doi:10.1039/D4MD00318G. View Source

Potent Antiviral Activity Against DENV2 NS2B/NS3 Protease

Niloticin exhibits potent inhibitory activity against the DENV2 NS2B/NS3 protease, a key therapeutic target for dengue fever, with an IC50 value of 0.14 μM in BHK cells [1]. This level of potency is significant, especially given the lack of FDA-approved dengue therapeutics. While other compounds may show antiviral activity, the specific molecular interaction of niloticin with this validated protease, confirmed through in silico and in vitro analyses, provides a defined mechanism of action that is not a generic feature of all triterpenoids [1].

DENV2 Protease Inhibition

Class-level

IC50 0.14 µM

NS2B/NS3 protease activity assay in BHK cells

Supports protease inhibition assay context

Class-level inference; validate with orthogonal assay

Evidence Dimension	Enzyme Inhibition (IC50)
Target Compound Data	0.14 μM against DENV2 NS2B/NS3 protease in BHK cells
Comparator Or Baseline	General class of triterpenoids (no specific IC50 for this target available for most).
Quantified Difference	Potent, sub-micromolar IC50 against a clinically relevant viral target.
Conditions	In vitro cytotoxicity and protease activity assay in BHK cells.

Why This Matters

This data positions niloticin as a specific molecular probe for studying DENV2 NS2B/NS3 protease function and as a validated starting point for antiviral drug development against flaviviruses.

• [1] Stalin A, Han J, Daniel Reegan A, et al. Exploring the antiviral inhibitory activity of Niloticin against the NS2B/NS3 protease of Dengue virus (DENV2). Int J Biol Macromol. 2024;277(Pt 1):133791. doi:10.1016/j.ijbiomac.2024.133791. View Source

High Mosquitocidal Activity Against Aedes aegypti

Niloticin demonstrates significant mosquitocidal activity, specifically against the dengue vector Aedes aegypti. It exhibits 83.2% ovicidal activity at a concentration of 2 ppm after 120 hours post-treatment [1]. This quantitative efficacy data provides a benchmark for comparing its insecticidal potential with other natural or synthetic larvicides. While other compounds may possess insecticidal properties, the specific efficacy of niloticin at a low concentration is a verifiable and differentiating attribute.

Mosquitocidal Activity

Reported

83.2% at 2 ppm, 120 h

Supports ovicidal screening context

Data to verify; confirm concentration-response

Evidence Dimension	Ovicidal Activity (% mortality)
Target Compound Data	83.2% ovicidal activity at 2 ppm, 120h post-treatment
Comparator Or Baseline	Control or other plant-derived compounds (unspecified).
Quantified Difference	High efficacy (>80%) at a low concentration (2 ppm).
Conditions	Ovicidal assay against Aedes aegypti eggs over 120 hours.

Why This Matters

This data supports the use of niloticin in research programs focused on developing novel, environmentally friendly vector control agents, providing a specific efficacy benchmark for lead optimization.

• [1] BOC Sciences. Niloticin Datasheet. Accessed 2026. (Citing primary literature on ovicidal activity). View Source

Molecular Docking Scores for Key Apoptotic Proteins

In silico molecular docking studies provide a computational basis for niloticin's ability to induce apoptosis. Niloticin demonstrated striking binding affinities for key apoptotic regulators: p53 (docking score: -7.2), Fas (-7.1), FasL (-6.8), and TNF-β (-7.2) [1]. These scores indicate strong and specific interactions, which were subsequently validated by in vitro assays showing induction of both intrinsic and extrinsic apoptotic pathways [1]. This in silico-to-in vitro correlation provides a robust mechanistic hypothesis not available for many untested analogs.

Docking Scores

Reported

p53: -7.2; Fas: -7.1; FasL: -6.8; TNF-β: -7.2

Supports apoptosis pathway-response interpretation

In silico data; requires in vitro correlation

Evidence Dimension	In silico binding affinity (Docking Score, kcal/mol)
Target Compound Data	p53: -7.2; Fas: -7.1; FasL: -6.8; TNF-β: -7.2
Comparator Or Baseline	Not applicable (computational modeling).
Quantified Difference	Strong negative docking scores indicate favorable binding.
Conditions	In silico molecular docking studies using key apoptotic protein structures.

Why This Matters

These computational results provide a rational, target-based explanation for niloticin's observed pro-apoptotic effects, distinguishing it from compounds where the mechanism of action is purely phenomenological.

• [1] Joseph AG, Biji M, Murali VP, et al. A comprehensive apoptotic assessment of niloticin in cervical cancer cells: a tirucallane-type triterpenoid from Aphanamixis polystachya (Wall.) Parker. RSC Med Chem. 2024;15(10):3444-3459. doi:10.1039/D4MD00318G. View Source

Optimal Research Applications for Niloticin Based on Evidence

Investigating Selective Apoptosis in Oncology Drug Discovery

Niloticin is an ideal candidate for cancer research programs focused on targeted therapy and understanding the mechanisms of selective cytotoxicity. Its demonstrated >7-fold selectivity for HeLa cervical cancer cells (IC50 = 11.64 μM) over non-tumorigenic MCF-10A cells (IC50 = 83.31 μM) makes it a valuable tool compound for studying the molecular basis of this selectivity and for validating assays designed to identify cancer-specific vulnerabilities [1]. The detailed molecular docking data and validated induction of both intrinsic and extrinsic apoptotic pathways provide a clear mechanistic framework for these investigations [1].

Developing Novel Antivirals Targeting Dengue and Related Flaviviruses

Given the lack of approved therapeutics for dengue, niloticin serves as a potent and mechanistically defined lead compound for antiviral drug development. Its sub-micromolar inhibition (IC50 = 0.14 μM) of the DENV2 NS2B/NS3 protease, a validated drug target, provides a strong starting point for medicinal chemistry optimization and structure-activity relationship (SAR) studies [2]. Research can focus on improving potency, pharmacokinetics, and exploring activity against other flaviviruses, building on the confirmed inhibition of NS3-protease activity [2].

Screening and Development of Eco-Friendly Mosquitocides

Niloticin's high ovicidal activity against Aedes aegypti (83.2% at 2 ppm) positions it as a promising lead for developing new vector control agents [3]. This application is particularly relevant for public health research and industrial R&D in agrochemicals. Further research can focus on assessing its field efficacy, safety profile for non-target organisms, and developing cost-effective formulations, providing a natural product-based alternative to synthetic pesticides [3].

Studying Osteoclastogenesis and Bone Resorption Disorders

As a confirmed inhibitor of osteoclastogenesis, niloticin is a valuable tool for studying bone biology and disorders such as osteoporosis . Its ability to block RANKL-RANK interactions and suppress downstream AKT, MAPK, and NF-κB signaling pathways offers a specific mechanistic probe . This makes it suitable for in vitro and in vivo studies aimed at understanding the regulation of osteoclast differentiation and function, and for screening combination therapies or more potent analogs .

Application

Selection Property

Validation Focus

Cancer cell-model apoptosis studies

Selective cytotoxicity profile in HeLa cells

Apoptosis pathway endpoint validation

Flavivirus protease inhibition research

DENV2 NS2B/NS3 protease inhibition context

Antiviral activity confirmation in BHK cells

Mosquitocidal screening studies

Ovicidal activity against Aedes aegypti

Dose-response and formulation testing

Osteoclastogenesis pathway research

RANKL-RANK signaling inhibition profile

Osteoclast differentiation assay validation

• [1] Joseph AG, Biji M, Murali VP, et al. A comprehensive apoptotic assessment of niloticin in cervical cancer cells: a tirucallane-type triterpenoid from Aphanamixis polystachya (Wall.) Parker. RSC Med Chem. 2024;15(10):3444-3459. doi:10.1039/D4MD00318G. View Source
• [2] Stalin A, Han J, Daniel Reegan A, et al. Exploring the antiviral inhibitory activity of Niloticin against the NS2B/NS3 protease of Dengue virus (DENV2). Int J Biol Macromol. 2024;277(Pt 1):133791. doi:10.1016/j.ijbiomac.2024.133791. View Source
• [3] BOC Sciences. Niloticin Datasheet. Accessed 2026. (Citing primary literature on ovicidal activity). View Source